Ethyl Rosmarinate

• Molecular Formula: C20H20O8
• Molecular Weight: 388.4 g/mol
• InChI: InChI=1S/C20H20O8/c1-2-27-20(26)18(11-13-4-7-15(22)17(24)10-13)28-19(25)8-5-12-3-6-14(21)16(23)9-12/h3-10,18,21-24H,2,11H2,1H3/b8-5+/t18-/m1/s1
• InChIKey: ROJRNQOAUDCMES-KRZKXXONSA-N

Ethyl Rosmarinate: Compound Overview

Ethyl rosmarinate (ER; CAS 174591-47-0) is a phenolic ester derivative of rosmarinic acid (RA), characterized by the ethyl esterification of the parent carboxylic acid moiety [1]. This modification reduces polarity and alters physicochemical properties compared to RA, which directly impacts its biological activity profile and matrix-dependent performance [2]. Structurally, ER (C20H20O8, MW 388.37) is a member of a broader class of alkyl rosmarinates that includes methyl (MR), propyl, and butyl analogs, each exhibiting distinct pharmacological and technological behaviors that preclude generic substitution [1].

• [1] Mardani, M., Badakné, K., Szedljak, I., Sörös, C., & Farmani, J. (2024). Lipophilized rosmarinic acid: Impact of alkyl type and food matrix on antioxidant activity, and optimized enzymatic production. Food Chemistry, 447, 139518. View Source
• [2] Thammason, H., Khetkam, P., Pabuprapap, W., Suksamrarn, A., & Kunthalert, D. (2018). Ethyl rosmarinate inhibits lipopolysaccharide-induced nitric oxide and prostaglandin E2 production in alveolar macrophages. European Journal of Pharmacology, 824, 17-23. View Source

Why Generic Phenolics Cannot Replace Ethyl Rosmarinate

Substitution among alkyl rosmarinates (e.g., methyl, ethyl, propyl, butyl) is scientifically unjustified due to profound, quantifiable differences in activity and performance arising from chain length-dependent lipophilicity. The ethyl ester moiety confers a specific balance of polarity that directly dictates biological target engagement and matrix-specific efficacy. For example, while rosmarinic acid (RA) exhibits superior radical scavenging in aqueous assays, ethyl rosmarinate demonstrates significantly greater antioxidant capacity in lipophilic environments such as bulk oils and emulsion gels [1]. Furthermore, in head-to-head anti-inflammatory assays, ER displays a potency advantage over its closest methyl analog and even surpasses the clinical comparator dexamethasone by a factor of two [2]. These findings underscore that the biological and functional properties of rosmarinates are exquisitely sensitive to alkyl chain length; therefore, selection of a specific analog for research or industrial application must be driven by validated, comparative performance data rather than assumed class equivalence.

• [1] Mardani, M., Badakné, K., Szedljak, I., Sörös, C., & Farmani, J. (2024). Lipophilized rosmarinic acid: Impact of alkyl type and food matrix on antioxidant activity, and optimized enzymatic production. Food Chemistry, 447, 139518. View Source
• [2] Thammason, H., Khetkam, P., Pabuprapap, W., Suksamrarn, A., & Kunthalert, D. (2018). Ethyl rosmarinate inhibits lipopolysaccharide-induced nitric oxide and prostaglandin E2 production in alveolar macrophages. European Journal of Pharmacology, 824, 17-23. View Source

Ethyl Rosmarinate: Comparative Evidence

Matrix-Dependent Antioxidant Efficacy

In a 2024 Food Chemistry study evaluating lipophilized rosmarinic acid derivatives, ethyl rosmarinate (ER) demonstrated superior antioxidant performance in a bulk oil matrix compared to both methyl rosmarinate (MR) and the parent rosmarinic acid (RA). While RA was the most potent in homogeneous DPPH, FRAP, and ABTS assays, the ranking reversed in the more application-relevant bulk oil system [1]. After 30 days of storage, the peak values for oxidation markers (conjugated dienes and p-Anisidine value) followed the order ER > MR > RA = BHT > control, indicating that ER provided the greatest protection against lipid oxidation [1].

Evidence Dimension	Antioxidant efficacy in preventing lipid oxidation
Target Compound Data	Ethyl rosmarinate (ER): Greatest antioxidant protection (lowest CD and p-AnV values)
Comparator Or Baseline	Methyl rosmarinate (MR), Rosmarinic acid (RA), Butylated hydroxytoluene (BHT), Control (no antioxidant)
Quantified Difference	Rank order of oxidative stability (highest to lowest): ER > MR > RA = BHT > control
Conditions	Bulk oil matrix; conjugated dienes and p-AnV measured after 30 days at accelerated storage conditions.

Why This Matters

This matrix-specific performance is critical for procurement in food, cosmetic, or industrial oil stabilization applications, where the enhanced lipophilicity of ER provides a functional advantage over more polar analogs like RA.

• [1] Mardani, M., Badakné, K., Szedljak, I., Sörös, C., & Farmani, J. (2024). Lipophilized rosmarinic acid: Impact of alkyl type and food matrix on antioxidant activity, and optimized enzymatic production. Food Chemistry, 447, 139518. View Source

Anti-Inflammatory Potency vs. Dexamethasone

In a head-to-head study of rosmarinic acid analogs on LPS-stimulated alveolar macrophages (MH-S), ethyl rosmarinate (compound 3) exhibited the most potent inhibition of inflammatory mediators among all tested compounds [1]. Critically, its inhibitory potency against both nitric oxide (NO) and prostaglandin E2 (PGE2) release was approximately two-fold higher than that of dexamethasone, a widely used clinical corticosteroid [1]. Furthermore, direct comparison with its methyl ester analog revealed an IC50 advantage for ER (IC50 = 12.42 µM) versus methyl rosmarinate (IC50 = 15.09 µM) .

Evidence Dimension	Inhibition of LPS-induced NO and PGE2 production
Target Compound Data	Ethyl rosmarinate: 2-fold higher potency than dexamethasone; IC50 = 12.42 µM
Comparator Or Baseline	Dexamethasone (reference drug); Methyl rosmarinate (IC50 = 15.09 µM)
Quantified Difference	ER potency is ~2x that of dexamethasone; ER is ~1.2x more potent than methyl rosmarinate by IC50.
Conditions	LPS-stimulated MH-S alveolar macrophage cell line; measurement of NO and PGE2.

Why This Matters

This data directly informs selection for inflammation research and drug discovery programs targeting pulmonary diseases, establishing a quantifiable potency benchmark against both a clinical standard and the closest structural analog.

• [1] Thammason, H., Khetkam, P., Pabuprapap, W., Suksamrarn, A., & Kunthalert, D. (2018). Ethyl rosmarinate inhibits lipopolysaccharide-induced nitric oxide and prostaglandin E2 production in alveolar macrophages. European Journal of Pharmacology, 824, 17-23. View Source

Free Radical Scavenging vs. Methyl Rosmarinate

In a 2022 study utilizing a DSS-induced ulcerative colitis (UC) mouse model, oral administration of ethyl rosmarinate (ER) significantly ameliorated disease pathology [1]. Quantitative metrics demonstrated a reduction in the Disease Activity Index (DAI) and attenuation of colon tissue damage, effects that were directly correlated with the suppression of key inflammatory cytokines (TNF-α, IL-1β, IL-6) and the enzyme myeloperoxidase (MPO) in both serum and colon tissue [1]. Notably, the study's introduction cites prior work indicating that ER shows better anti-inflammatory activity compared to its parent compound, rosmarinic acid [1].

Evidence Dimension	In vivo therapeutic efficacy in ulcerative colitis model
Target Compound Data	Ethyl rosmarinate: Significant reduction in DAI, colon damage, and inflammatory markers.
Comparator Or Baseline	Rosmarinic acid (RA) (class-level inference: ER cited as having 'better anti-inflammatory activity' than RA [1]).
Quantified Difference	Not directly quantified in a single experiment, but significant (p<0.05) reductions in all measured inflammatory parameters vs. disease control were observed.
Conditions	DSS-induced UC model in mice; oral administration of ER.

Why This Matters

This provides validation of therapeutic potential in a complex, whole-organism disease model, a critical differentiator for selecting a compound for preclinical in vivo studies over analogs that may only have in vitro data.

• [1] Zhou, B., et al. (2022). Protective Effect of Ethyl Rosmarinate against Ulcerative Colitis in Mice Based on Untargeted Metabolomics. International Journal of Molecular Sciences, 23(3), 1256. View Source

Lipophilicity & Bioavailability vs. Rosmarinic Acid

Commercial vendor data compiled from multiple sources indicate that ethyl rosmarinate inhibits the activity of tyrosinase, a key enzyme in melanin synthesis, with a reported IC50 of 0.28 mM against mushroom tyrosinase . This value is identical to that reported for methyl rosmarinate, a noncompetitive tyrosinase inhibitor, under the same assay conditions . This suggests functional equivalence for this specific target, which may inform selection based on other differentiating factors like lipophilicity or anti-inflammatory potency.

Evidence Dimension	Inhibition of mushroom tyrosinase activity
Target Compound Data	Ethyl rosmarinate: IC50 = 0.28 mM
Comparator Or Baseline	Methyl rosmarinate: IC50 = 0.28 mM
Quantified Difference	0 mM difference in IC50.
Conditions	In vitro enzymatic assay using mushroom tyrosinase.

Why This Matters

For applications where tyrosinase inhibition is the primary mechanism of interest (e.g., skin-lightening research), this data indicates that ER and MR are functionally equivalent, allowing procurement decisions to pivot to other performance advantages of ER, such as its superior anti-inflammatory profile or matrix stability.

Ethyl Rosmarinate: Application Scenarios

Lipid-Based Product Stabilization

Given its demonstrated two-fold potency advantage over dexamethasone in inhibiting NO and PGE2 in alveolar macrophages [1], ethyl rosmarinate is a superior candidate for preclinical research focused on COPD, asthma, or other inflammatory lung diseases. Its performance directly addresses the need for novel agents with enhanced efficacy and potentially improved safety profiles compared to corticosteroids.

Macrophage-Driven Pulmonary Inflammation

Ethyl rosmarinate's superior antioxidant performance in bulk oil systems, where it outperforms both methyl rosmarinate and the parent rosmarinic acid [2], makes it the rosmarinate of choice for stabilizing edible oils, oil-based cosmetics, and other lipophilic products. This specific matrix-dependent efficacy justifies its selection over more polar antioxidants for these applications.

Cardiovascular & Hypertension Research

Ethyl rosmarinate has demonstrated significant in vivo efficacy in a validated murine model of ulcerative colitis, reducing disease activity and colonic inflammation [3]. This established in vivo track record, combined with its cited anti-inflammatory superiority over rosmarinic acid, positions ER as a leading natural product-derived candidate for further preclinical development in IBD and related gastrointestinal inflammatory conditions.

• [1] Thammason, H., Khetkam, P., Pabuprapap, W., Suksamrarn, A., & Kunthalert, D. (2018). Ethyl rosmarinate inhibits lipopolysaccharide-induced nitric oxide and prostaglandin E2 production in alveolar macrophages. European Journal of Pharmacology, 824, 17-23. View Source
• [2] Mardani, M., Badakné, K., Szedljak, I., Sörös, C., & Farmani, J. (2024). Lipophilized rosmarinic acid: Impact of alkyl type and food matrix on antioxidant activity, and optimized enzymatic production. Food Chemistry, 447, 139518. View Source
• [3] Zhou, B., et al. (2022). Protective Effect of Ethyl Rosmarinate against Ulcerative Colitis in Mice Based on Untargeted Metabolomics. International Journal of Molecular Sciences, 23(3), 1256. View Source